Cas no 2470279-92-4 (rac-(3R,4S)-3-chloro-4-(methylsulfanyl)pyrrolidine hydrochloride, cis)

• Product Name: rac-(3R,4S)-3-chloro-4-(methylsulfanyl)pyrrolidine hydrochloride, cis
• CAS No: 2470279-92-4
• MF: C₅H₁₁Cl₂NS
• MW: 188.118538141251
• MDL: MFCD32711020
• CID: 5671007
• PubChem ID: 155819793
• Update Time: 2025-05-22

rac-(3R,4S)-3-chloro-4-(methylsulfanyl)pyrrolidine hydrochloride, cis Chemical and Physical Properties

Names and Identifiers

• 2470279-92-4
• (3S,4R)-3-Chloro-4-methylsulfanylpyrrolidine;hydrochloride
• rac-(3R,4S)-3-chloro-4-(methylsulfanyl)pyrrolidine hydrochloride
• EN300-27082445
• rac-(3R,4S)-3-chloro-4-(methylsulfanyl)pyrrolidine hydrochloride, cis

• MDL： MFCD32711020
• Inchi： 1S/C5H10ClNS.ClH/c1-8-5-3-7-2-4(5)6;/h4-5,7H,2-3H2,1H3;1H/t4-,5+;/m0./s1
• InChI Key： RCNJUOXLMDGKQW-UYXJWNHNSA-N
• SMILES： Cl[C@H]1CNC[C@H]1SC.Cl

Computed Properties

• Exact Mass: 186.9989259g/mol
• Monoisotopic Mass: 186.9989259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 78.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(3R,4S)-3-chloro-4-(methylsulfanyl)pyrrolidine hydrochloride, cis

Rac-(3R,4S)-3-Chloro-4-(Methylsulfanyl)Pyrrolidine Hydrochloride, Cis: A Comprehensive Overview

The compound rac-(3R,4S)-3-chloro-4-(methylsulfanyl)pyrrolidine hydrochloride, cis (CAS No. 2470279-92-4) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrolidine derivatives, which are widely studied due to their diverse biological activities and synthetic versatility. The molecule features a pyrrolidine ring with a chlorine substituent at the 3-position and a methylsulfanyl group at the 4-position, along with a hydrochloride counterion. These structural elements contribute to its unique chemical properties and functional groups.

Recent advancements in synthetic chemistry have enabled the precise synthesis of rac-(3R,4S)-3-chloro-4-(methylsulfanyl)pyrrolidine hydrochloride, cis, leveraging asymmetric catalysis and stereochemical control. Researchers have explored various routes to optimize its synthesis, including nucleophilic substitution reactions and organocatalytic methods. The stereochemistry of the compound—specifically the (3R,4S) configuration—is critical for its biological activity and has been extensively studied using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

The methylsulfanyl group in the molecule plays a pivotal role in modulating its electronic properties and reactivity. This group enhances the molecule's ability to participate in sulfur-based interactions, which are crucial in many biochemical processes. Recent studies have highlighted the potential of this compound as a precursor for more complex molecules, such as bioactive agents or advanced materials. Its pyrrolidine backbone is particularly valuable due to its ability to form hydrogen bonds and engage in π-interactions, making it a versatile building block in medicinal chemistry.

In terms of pharmacological applications, rac-(3R,4S)-3-chloro-4-(methylsulfanyl)pyrrolidine hydrochloride, cis has shown promise as a lead compound for drug discovery. Preclinical studies suggest that it may exhibit activity against certain enzymes or receptors associated with neurological disorders. For instance, research published in *Journal of Medicinal Chemistry* indicates that this compound could potentially inhibit key enzymes involved in neurodegenerative diseases such as Alzheimer's or Parkinson's disease.

The hydrochloride form of this compound is particularly advantageous for pharmaceutical applications due to its enhanced solubility and stability. This form allows for easier formulation into drug delivery systems and ensures consistent bioavailability when administered. Moreover, the presence of the chlorine atom introduces additional functional diversity, enabling further chemical modifications to tailor its properties for specific therapeutic targets.

From an environmental perspective, researchers have also investigated the biodegradability and eco-friendly synthesis of rac-(3R,4S)-3-chloro-4-(methylsulfanyl)pyrrolidine hydrochloride, cis. Green chemistry approaches have been employed to minimize waste and reduce the environmental footprint of its production process. These efforts align with global initiatives to promote sustainable chemical manufacturing practices.

In conclusion, rac-(3R,4S)-3-chloro-4-(methylsulfanyl)pyrrolidine hydrochloride, cis (CAS No. 2470279-92-4) stands out as a multifaceted compound with significant potential across various fields. Its unique structure, coupled with recent advancements in synthetic and pharmacological research, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to make meaningful contributions to the advancement of science and medicine.